(4-bromothiophen-2-yl)methanethiol
Overview
Description
(4-Bromothiophen-2-yl)methanethiol, commonly referred to as BTMT, is an organosulfur compound that is used in a variety of scientific research applications. BTMT has been studied for its ability to act as a catalyst in various chemical reactions and its potential to be used in the development of new drugs.
Scientific Research Applications
BTMT has been studied for its potential applications in a variety of scientific research fields. It has been used as a catalyst in organic synthesis, particularly in the synthesis of aryl thioethers and thioamides. It has also been studied for its potential use in the development of new drugs, as it is capable of forming stable complexes with a variety of metal ions. Additionally, BTMT has been studied for its potential use in the production of nanomaterials, such as carbon nanotubes and graphene.
Mechanism of Action
The mechanism of action of BTMT is not yet fully understood, but it is known to be capable of forming stable complexes with metal ions. These complexes can then be used as catalysts in a variety of chemical reactions, such as the synthesis of aryl thioethers and thioamides. Additionally, BTMT has been shown to be able to interact with DNA, which may play a role in its potential use as a drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTMT are not yet fully understood. However, it has been shown to be capable of forming stable complexes with metal ions, which may have an effect on the metabolism of the metal ions. Additionally, BTMT has been shown to interact with DNA, which may have an effect on gene expression.
Advantages and Limitations for Lab Experiments
BTMT is an effective catalyst in a variety of chemical reactions and is relatively easy to synthesize. Additionally, it is relatively inexpensive and can be stored for long periods of time without significant degradation. The main limitation of using BTMT in lab experiments is that it is not yet fully understood, so its exact effects on biochemical and physiological processes are not yet known.
Future Directions
There are a number of potential future directions for the research and development of BTMT. These include further research into its mechanism of action, its potential applications in the production of nanomaterials, and its potential use in the development of new drugs. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its potential uses in medical applications. Finally, research into its potential toxicity could lead to the development of safer and more effective products.
Synthesis Methods
BTMT can be synthesized through a variety of methods, including the reaction of 2-bromothiophenol with methanethiol in the presence of a catalyst such as sodium hydroxide or potassium hydroxide. The reaction typically takes place at a temperature of about 80°C and yields BTMT as a white solid. The reaction can also be performed using a solid-phase synthesis method, in which the reactants are added to a solid support and reacted in an organic solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-bromothiophen-2-yl)methanethiol involves the reaction of 4-bromothiophene with methanethiol in the presence of a suitable catalyst.", "Starting Materials": [ "4-bromothiophene", "methanethiol", "catalyst" ], "Reaction": [ "Add 4-bromothiophene to a reaction flask", "Add methanethiol to the reaction flask", "Add a suitable catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
192441-03-5 |
Product Name |
(4-bromothiophen-2-yl)methanethiol |
Molecular Formula |
C5H5BrS2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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